2-((3-(benzo[d][1,3]dioxol-5-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C24H21N3O6S2/c1-30-16-8-15(9-17(10-16)31-2)25-21(28)12-35-24-26-18-5-6-34-22(18)23(29)27(24)11-14-3-4-19-20(7-14)33-13-32-19/h3-10H,11-13H2,1-2H3,(H,25,28)
• InChI Key: CKNZKGSAGVPSJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC5=C(C=C4)OCO5)SC=C3)OC
• Molecular Formula: C24H21N3O6S2
• Molecular Weight: 511.6 g/mol
• CAS No.: 1788532-58-0

Description

2-((3-(benzo[d][1,3]dioxol-5-ylmethyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H21N3O6S2 and its molecular weight is 511.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Heterocyclic Compound Synthesis

  Research has focused on synthesizing novel heterocyclic compounds derived from similar complex molecules, demonstrating the chemical versatility and potential for creating new pharmacologically active agents. For instance, novel benzodifuranyl, triazines, and thiazolopyrimidines derived from similar structures have shown anti-inflammatory and analgesic activities, indicating the potential for drug development (Abu‐Hashem, Al-Hussain, Zaki, 2020).

• Cascade Reactions for Heterocycles

  Thioureido-acetamides, closely related to the target molecule, have been used in various heterocyclic syntheses via one-pot cascade reactions, highlighting a method for efficiently generating complex structures with significant biological activities (Schmeyers, Kaupp, 2002).

• Dual Inhibitory Compounds

  Compounds with a similar thieno[2,3-d]pyrimidine scaffold have been synthesized as dual inhibitors for enzymes like thymidylate synthase and dihydrofolate reductase, suggesting applications in cancer therapy by targeting multiple pathways (Gangjee, Qiu, Li, Kisliuk, 2008).

• Antitumor Activity

  Some derivatives have demonstrated broad spectrum antitumor activity, indicating the potential of such compounds in developing new anticancer drugs (Al-Suwaidan, Abdel-Aziz, Shawer, Ayyad, Alanazi, El-Morsy, Mohamed, Abdel-Aziz, El-Sayed, El-Azab, 2016).

• Antimicrobial and Antifungal Activities

  Various synthesized heterocyclic compounds, similar in structure to the target molecule, have shown promising antimicrobial and antifungal activities, suggesting their potential use in treating infectious diseases (Hossan, Abu-Melha, Al-Omar, Amr, 2012).